(2E)-3-(4-Bromophenyl)-1-(4-ethylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(4-bromophenyl)-1-(4-ethylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H15BrO/c1-2-13-3-8-15(9-4-13)17(19)12-7-14-5-10-16(18)11-6-14/h3-12H,2H2,1H3/b12-7+
• InChI Key: RIKZUQGWXVRKTL-KPKJPENVSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)Br
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)Br
• Molecular Formula: C17H15BrO
• Molecular Weight: 315.2 g/mol

Description

“(2E)-3-(4-Bromophenyl)-1-(4-ethylphenyl)prop-2-en-1-one” is a chemical compound with the CAS Number 1321766-61-3. It is also known as chalcone.

Molecular Structure Analysis

The molecular formula of this compound is C17H15BrO.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 315.2. The predicted density is 1.319±0.06 g/cm3. The predicted boiling point is 431.9±45.0 °C.

Scientific Research Applications

Organic Synthesis and Catalysts

Brominated compounds are critical intermediates in organic synthesis, serving as precursors for the manufacture of various pharmaceuticals, agrochemicals, and polymers. For instance, the synthesis of 2-Fluoro-4-bromobiphenyl, an intermediate for flurbiprofen—a non-steroidal anti-inflammatory and analgesic material—demonstrates the importance of brominated biphenyls in drug synthesis. The development of practical methods for the preparation of such brominated compounds, overcoming challenges related to the use of palladium and toxic acids, exemplifies advancements in the field of organic chemistry (Qiu et al., 2009).

Environmental Science

Brominated flame retardants (BFRs) are widely used in consumer goods to prevent fires. Research on novel brominated flame retardants (NBFRs) in indoor air, dust, consumer goods, and food highlights the growing application of these compounds and the necessity for continued research on their environmental fate and toxicity. The presence of NBFRs in various matrices underscores their ubiquitous use and the potential risks associated with their accumulation in the environment (Zuiderveen et al., 2020).